Boc-L-4-Methylbenzyl-L-Penicillamine
Boc-L-4-Methylbenzyl-L-Penicillamine
Brand Name:
Vulcanchem
CAS No.:
104323-41-3
VCID:
VC0035310
InChI:
InChI=1S/C18H27NO4S/c1-12-7-9-13(10-8-12)11-24-18(5,6)14(15(20)21)19-16(22)23-17(2,3)4/h7-10,14H,11H2,1-6H3,(H,19,22)(H,20,21)/t14-/m1/s1
SMILES:
CC1=CC=C(C=C1)CSC(C)(C)C(C(=O)O)NC(=O)OC(C)(C)C
Molecular Formula:
C18H27NO4S
Molecular Weight:
353.5 g/mol
Boc-L-4-Methylbenzyl-L-Penicillamine
CAS No.: 104323-41-3
Main Products
VCID: VC0035310
Molecular Formula: C18H27NO4S
Molecular Weight: 353.5 g/mol
| CAS No. | 104323-41-3 |
|---|---|
| Product Name | Boc-L-4-Methylbenzyl-L-Penicillamine |
| Molecular Formula | C18H27NO4S |
| Molecular Weight | 353.5 g/mol |
| IUPAC Name | (2R)-3-methyl-3-[(4-methylphenyl)methylsulfanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
| Standard InChI | InChI=1S/C18H27NO4S/c1-12-7-9-13(10-8-12)11-24-18(5,6)14(15(20)21)19-16(22)23-17(2,3)4/h7-10,14H,11H2,1-6H3,(H,19,22)(H,20,21)/t14-/m1/s1 |
| Standard InChIKey | SIBYHJVDFRKDDV-CQSZACIVSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)CSC(C)(C)[C@@H](C(=O)O)NC(=O)OC(C)(C)C |
| SMILES | CC1=CC=C(C=C1)CSC(C)(C)C(C(=O)O)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)CSC(C)(C)C(C(=O)O)NC(=O)OC(C)(C)C |
| Synonyms | Boc-L-4-Methylbenzyl-L-Penicillamine |
| PubChem Compound | 14188867 |
| Last Modified | Nov 11 2021 |
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